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Compound of Interest

Compound Name:
2-(3-Hydroxyphenyl)quinoline-4-

carboxylic acid

CAS No.: 32366-58-8

Cat. No.: B2689418

Get Quote

Executive Summary
The quinoline-4-carboxylic acid scaffold (cinchoninic acid) represents a privileged structure in

medicinal chemistry, distinct from but mechanistically related to the fluoroquinolone class.

While fluoroquinolones have dominated the market, rising antimicrobial resistance (AMR) has

renewed interest in the 4-carboxylic acid derivatives due to their ability to retain potency

against resistant strains (e.g., MRSA) and their dual antibacterial/antifungal profiles. This guide

analyzes the chemical utility, mechanism of action, and synthetic protocols for these

compounds, providing a roadmap for their development as next-generation anti-infectives.[1]

Scientific Foundation: The Scaffold & Mechanism[2]
Chemical Architecture
The core structure consists of a bicyclic quinoline ring with a carboxylic acid moiety at the C-4

position. Unlike the 4-quinolones (which possess a 4-keto group and 3-carboxylic acid), the

quinoline-4-carboxylic acids are fully aromatic systems. This aromaticity imparts greater

lipophilicity and alters the binding mode to bacterial topoisomerases.
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Mechanism of Action (MoA)
The antibacterial activity of quinoline-4-carboxylic acids is primarily driven by the inhibition of

DNA replication enzymes, while their antifungal activity is often linked to membrane disruption

and morphogenetic interference.

Antibacterial (Gram +/-): These compounds act as ATP-competitive inhibitors or DNA-

intercalating poisons of DNA Gyrase (Topoisomerase II) and Topoisomerase IV. By

stabilizing the DNA-enzyme cleavage complex, they induce irreversible double-strand

breaks, leading to bacterial cell death.

Antifungal: Derivatives have been shown to disrupt the fungal cell membrane integrity and

inhibit hyphal branching (morphogenesis), particularly in Candida and Botrytis species.
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Figure 1: Dual mechanistic pathways of quinoline-4-carboxylic acids against bacterial and

fungal pathogens.

Structure-Activity Relationship (SAR)[3][4]
Rational design of these derivatives relies on modifying specific positions on the quinoline ring

to optimize lipophilicity (LogP) and binding affinity.
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Position Modification Effect on Activity

C-2 Aryl / Heteroaryl Groups

Critical. Introduction of a

phenyl or 2-thienyl group at C-

2 significantly enhances

antibacterial potency by

increasing hydrophobic

interaction with the target

enzyme's binding pocket.

C-4 Carboxylic Acid

Essential. The acid group is

required for hydrogen bonding

with the active site. Conversion

to hydrazides (–CONHNH2)

can broaden the spectrum to

include antifungal activity but

may alter the primary target.

C-6 / C-8 Halogens (F, Cl)

Potency Enhancer. Electron-

withdrawing groups (EWGs)

like Chlorine or Fluorine at

these positions increase

metabolic stability and cellular

penetration. A C-8 fluorine is a

hallmark of high-potency

quinolones.

C-3 Alkyl / Aryl

Substitution here (common in

Pfitzinger products) can

modulate solubility but

excessive bulk may sterically

hinder binding.

Synthetic Strategies
Two primary classical reactions dominate the synthesis of this scaffold: the Pfitzinger Reaction

and the Doebner Reaction.[2] The Pfitzinger reaction is generally preferred for generating 2,3-

disubstituted derivatives due to higher yields and operational simplicity.
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The Pfitzinger Reaction Workflow
This reaction involves the condensation of Isatin (indole-2,3-dione) with a ketone in a strong

base (KOH), followed by ring expansion.
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Figure 2: Step-by-step workflow for the Pfitzinger synthesis of quinoline-4-carboxylic acids.[3]

Experimental Protocols
Protocol A: Synthesis of 2-Phenylquinoline-4-carboxylic
Acid (Pfitzinger Method)
Validation: This protocol is adapted from standard Pfitzinger methodologies [1, 7].

Reagents: Isatin (10 mmol), Acetophenone (10 mmol), KOH (30 mmol), Ethanol (20 mL),

Distilled Water (20 mL).

Dissolution: Dissolve KOH in water/ethanol mixture in a round-bottom flask.

Addition: Add Isatin and stir at room temperature for 30 mins until the solution turns from

orange/red to yellow (formation of potassium isatinate).

Condensation: Add Acetophenone dropwise.

Reflux: Heat the mixture to reflux (approx. 80°C) for 12–18 hours. Monitor progress via TLC

(Solvent: Hexane:Ethyl Acetate 1:1).
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Work-up:

Cool the reaction mixture to room temperature.

Evaporate excess ethanol under reduced pressure.

Wash the aqueous residue with diethyl ether (2 x 15 mL) to remove unreacted ketone.

Precipitation: Cool the aqueous layer in an ice bath.[4] Slowly add 10% HCl or Glacial Acetic

Acid with stirring until pH reaches 4–5. A solid precipitate will form.[4]

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/DMF.

Protocol B: MIC Determination (Broth Microdilution)
Validation: Follows CLSI guidelines for antimicrobial susceptibility testing.

Preparation: Dissolve the synthesized quinoline derivative in DMSO to create a stock

solution (e.g., 1024 µg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well

microtiter plate. Final concentrations typically range from 0.5 to 256 µg/mL.

Inoculation: Adjust bacterial culture (E. coli, S. aureus, etc.) to 0.5 McFarland standard (~1.5

x 10^8 CFU/mL) and dilute 1:100. Add 50 µL of inoculum to each well.

Controls: Include a Positive Control (Ciprofloxacin) and a Negative Control (DMSO/Broth

only).

Incubation: Incubate at 37°C for 18–24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible turbidity.

Optional: Add Resazurin dye (0.01%) for colorimetric visualization (Blue = Inhibition; Pink

= Growth).

Performance Data: Comparative Potency
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The following table summarizes the antibacterial efficacy of key quinoline-4-carboxylic acid

derivatives compared to standard antibiotics. Data is synthesized from recent studies on 2-

phenyl and hydrazide derivatives [10, 19].

Compound ID
Structure
Description

Organism MIC (µg/mL) Notes

HD6

4-

aminoquinoline-

hydrazide hybrid

B. subtilis 8

High potency;

comparable to

some standards

[19]

HD6

4-

aminoquinoline-

hydrazide hybrid

S. aureus 16
Effective against

Gram-positive

M13

2-

phenylquinoline-

4-carboxylic acid

deriv.

C. albicans 5 (mg/mL)*

Moderate

antifungal activity

[20]

5a4

2-phenyl-

quinoline-4-

COOH

S. aureus

(MRSA)
64

Retains activity

against resistant

strains [10]

Ciprofloxacin
Fluoroquinolone

(Control)
S. aureus 0.25 - 1.0

Standard

reference

Note: M13 data reported in mg/mL indicates lower potency for simple derivatives against fungi

compared to bacteria, suggesting the need for hydrazide modification (like HD6) for enhanced

efficacy.

Challenges & Future Directions
Solubility: The high lipophilicity of the 2-aryl-quinoline core often leads to poor aqueous

solubility.

Solution: Formulation as sodium salts or conversion to hydrochloride salts of amino-

derivatives.
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Toxicity: Some quinolines can exhibit genotoxicity or phototoxicity.

Strategy: Early ADMET screening is crucial. Avoid substitutions at C-8 that mimic

phototoxic fluoroquinolones unless necessary for potency.

Resistance: While effective against some resistant strains, efflux pump overexpression

remains a risk.

Future: Development of "Hybrid" molecules (e.g., Quinoline-Isatin hybrids) to target

multiple pathways simultaneously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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